Cas no 53998-00-8 (2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol)

• Product Name: 2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol
• CAS No: 53998-00-8
• MF: C₉H₆F₆O₂
• MW: 260.133163928986
• MDL: MFCD03412247
• CID: 820929
• Update Time: 2026-04-29

2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol

• MDL： MFCD03412247
• Inchi： InChI=1S/C9H6F6O2/c10-7(8(11,12)13)9(14,15)17-6-4-2-1-3-5(6)16/h1-4,7,16H
• InChI Key： ZRHUNWKSAYTSAM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)O)OC(C(C(F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 260.02718
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 29.46

Additional information on 2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol

Comprehensive Overview of 2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol (CAS No. 53998-00-8): Properties, Applications, and Industry Insights

2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol (CAS No. 53998-00-8) is a fluorinated aromatic compound that has garnered significant attention in specialty chemical and material science industries. Its unique molecular structure, featuring a hexafluoropropoxy group attached to a phenolic ring, imparts exceptional thermal stability, chemical resistance, and surface-active properties. These characteristics make it a valuable intermediate in high-performance polymers, coatings, and electronic materials.

The growing demand for fluorinated compounds in advanced manufacturing aligns with global trends toward sustainability and energy efficiency. Researchers frequently search for "eco-friendly fluorochemicals" or "high-temperature resistant additives," highlighting the relevance of this compound in addressing modern industrial challenges. Its low surface energy also makes it a candidate for hydrophobic coatings, a topic gaining traction in waterproofing technology discussions.

From a synthetic perspective, 2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol is synthesized through nucleophilic substitution reactions between fluorinated alcohols and activated phenol derivatives. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality control, as purity directly impacts performance in downstream applications. Industry professionals often inquire about "synthesis optimization" or "analytical methods for fluorophenols," reflecting the technical focus of potential users.

In material science, this compound’s fluorine-rich side chain enhances compatibility with fluoropolymers like PTFE, making it useful in composite formulations. Recent patents highlight its role in improving the adhesion of anti-reflective coatings for solar panels—a response to the booming renewable energy sector. Searches for "fluorine in green energy materials" underscore this connection.

Regulatory and safety profiles of CAS No. 53998-00-8 adhere to standard chemical handling protocols, with emphasis on proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its environmental persistence warrants responsible disposal—a concern mirrored in queries about "biodegradable fluorinated alternatives."

Market analysts project steady growth for niche fluorochemicals like 2-(1,1,2,3,3,3-Hexafluoropropoxy)phenol, driven by innovations in electronics (e.g., semiconductor encapsulation) and automotive lightweighting. The compound’s ability to reduce interfacial tension in complex systems also positions it as a candidate for next-gen lubricant additives, a hot topic in industrial maintenance forums.

Future research may explore its derivatization for pharmaceutical intermediates, though current applications remain industrial. As sustainability pressures mount, the industry’s search for "fluorochemicals with lower PBT (Persistence, Bioaccumulation, Toxicity)" could shape next-generation modifications of this versatile molecule.